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Compound of Interest

Compound Name: Ethambutol, meso-

Cat. No.: B193379

For immediate release: This document provides essential safety and logistical information for
the proper disposal of meso-ethambutol, ensuring the safety of laboratory personnel and
compliance with environmental regulations. Researchers, scientists, and drug development
professionals are advised to adhere to these procedures to minimize risks associated with this
physiologically active compound.

Meso-ethambutol, a compound utilized in pharmaceutical research and development, is
categorized as harmful if swallowed and requires careful handling as a hazardous material.[1]
Improper disposal can pose risks to human health and the environment. Therefore, strict
adherence to established protocols for chemical waste management is imperative.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)
for meso-ethambutol.[2] Personnel handling the compound should wear appropriate Personal
Protective Equipment (PPE), including gloves, lab coats, and safety glasses.[3] In case of a
spill, avoid generating dust. The spilled material should be collected dry, placed in a suitable
container for disposal, and the affected area cleaned thoroughly.[1]

Waste Characterization and Segregation

Under the Resource Conservation and Recovery Act (RCRA), hazardous waste is categorized
based on its characteristics (ignitability, corrosivity, reactivity, and toxicity) or if it is specifically
listed (F, K, P, and U lists).[4][5] While meso-ethambutol is not specifically found on the P or U
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lists of acute hazardous wastes, its physiological activity and oral toxicity warrant its
management as a hazardous chemical waste.[1][4] All materials contaminated with meso-
ethambutol, including unused compounds, contaminated labware, and spill cleanup materials,
must be segregated from non-hazardous waste streams.[6][7]

Quantitative Data Summary

While specific concentration limits for meso-ethambutol disposal are not readily available and
can be subject to local regulations, the following table summarizes the general characteristics
of hazardous waste as defined by the EPA, which guide the disposal procedures for chemical
waste like ethambutol.
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Waste o Relevance to
o EPA Waste Code Description
Characteristic Ethambutol Waste
Liquids with a flash
point < 140°F, non- )
o Ethambutol is not
o liquids that can cause )
Ignitability D001 o generally considered
fire, ignitable o
ignitable.
compressed gases,
and oxidizers.[5][8]
Agueous wastes with _
Ethambutol solutions
. apH<2or=125,or )
Corrosivity D002 o are not typically
liquids that corrode )
corrosive.
steel.[5][8]
Wastes that are
unstable, react with ]
Ethambutol is stable
o water, or can detonate
Reactivity D003 under normal
or explode under N
. conditions.[2]
normal conditions.[5]
[8]
As a substance
Wastes that are "harmful if swallowed,"
harmful when ethambutol waste
ingested or absorbed, should be managed to
Toxicity D004 - D043 determined by the prevent leaching into

Toxicity Characteristic
Leaching Procedure
(TCLP).[5]

the environment.[1]
The primary hazard is
its physiological

activity.

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the proper disposal of meso-ethambutol

waste in a laboratory setting.

Waste Collection and Segregation
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» Solid Waste: Collect pure meso-ethambutol, contaminated powders, and spill cleanup
materials in a dedicated, properly labeled, leak-proof container.[1][6] Avoid mixing with other
chemical wastes to prevent unforeseen reactions.[3]

o Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips
that have come into contact with meso-ethambutol should be placed in a designated
hazardous waste container.[9] For reusable glassware, the initial rinsate should be collected
as hazardous waste.[6] Subsequent rinses, if the container held a highly toxic substance,
should also be collected.[6]

e Solutions: Aqueous solutions containing meso-ethambutol should not be disposed of down
the drain.[2] They must be collected in a compatible, sealed, and labeled waste container.

Container Labeling

» All waste containers must be clearly labeled with the words "Hazardous Waste."[6]

e The label must include the full chemical name ("meso-ethambutol), the approximate
guantity, and the date of accumulation.[6]

o Ensure the label is legible and securely attached to the container.

Storage

» Store meso-ethambutol waste containers in a designated Satellite Accumulation Area (SAA)
that is at or near the point of generation.[2]

o Ensure the storage area is secure and away from general laboratory traffic.
o Keep waste containers closed except when adding waste.[2][6]

Disposal

¢ Arrange for the collection of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[1][6]

¢ Do not dispose of meso-ethambutol waste in the regular trash or via the sanitary sewer.[2]
The recommended final disposal method is incineration at an approved waste disposal plant.
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[1]

Visual Workflow for Ethambutol Disposal

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of meso-ethambutol waste in a laboratory.
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Caption: Workflow for the safe disposal of meso-ethambutol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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